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Compound of Interest

Compound Name: JKC 301

Cat. No.: B12363768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JKC-301 is a potent and selective peptide antagonist of the Endothelin A (ETA) receptor. The

endothelin system, particularly the ETA receptor, is implicated in a variety of physiological

processes, including vasoconstriction, cell proliferation, and inflammation. Antagonism of the

ETA receptor is a key area of investigation for various pathological conditions, including

cardiovascular diseases, fibrosis, and certain cancers. This document provides detailed

protocols for the preparation and intraperitoneal (i.p.) administration of JKC-301 for in vivo

studies in rodent models.

Physicochemical Properties and Storage
JKC-301 is a cyclic pentapeptide. A summary of its key properties is provided in the table

below.
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Property Value Source

Molecular Formula C32H44N6O7

Molecular Weight 624.73 g/mol

Appearance
Typically a lyophilized white

powder
General Peptide Information

Storage

Lyophilized peptide should be

stored at -20°C or -80°C for

long-term stability.

General Peptide Information

Reconstituted Solution

Aliquot and store at -20°C for

short-term storage (weeks).

Avoid repeated freeze-thaw

cycles. For longer-term storage

of solutions, -80°C is

recommended.

General Peptide Information

Experimental Protocols
Reconstitution of Lyophilized JKC-301
The solubility of peptide antagonists can vary. For in vivo applications, it is crucial to prepare a

sterile, isotonic, and non-toxic solution. Based on protocols for the structurally similar ETA

antagonist BQ-123, two primary vehicle options are recommended.[1][2] The choice of vehicle

will depend on the required concentration and the specific experimental design.

Protocol 1: Saline-Based Vehicle with Minimal DMSO

This protocol is suitable for lower concentrations of JKC-301 and minimizes the use of organic

solvents.

Materials:

Lyophilized JKC-301

Sterile Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile Phosphate-Buffered Saline (PBS), pH 7.4, or 0.9% Sodium Chloride (Saline)

Sterile, low-protein binding microcentrifuge tubes

Sterile pipette tips

Procedure:

Pre-weighing (if necessary): If the entire vial of lyophilized peptide is not to be used, allow

the vial to equilibrate to room temperature in a desiccator before opening to prevent

condensation. Quickly weigh the desired amount of peptide in a sterile microcentrifuge tube.

Initial Solubilization: Add a small volume of DMSO to the lyophilized JKC-301 to create a

concentrated stock solution. For example, add 10 µL of DMSO to 1 mg of peptide. Gently

vortex or pipette up and down to ensure the peptide is fully dissolved.

Dilution with Saline/PBS: Dilute the DMSO stock solution with sterile PBS or saline to the

final desired concentration. For example, to achieve a final DMSO concentration of 0.1%

(1‰), add 990 µL of PBS to 10 µL of the DMSO stock.[1]

Final Concentration Calculation: Ensure the final concentration of JKC-301 is appropriate for

the intended dosage. For a 10 mg/kg dose in a 25 g mouse with an injection volume of 200

µL, the required concentration would be 1.25 mg/mL.

Sterility: Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.

Storage: If not for immediate use, aliquot the final solution into sterile, low-protein binding

tubes and store at -20°C.

Protocol 2: Vehicle for Higher Concentrations

For studies requiring higher concentrations of JKC-301, a co-solvent system may be necessary

to ensure solubility.

Materials:

Lyophilized JKC-301
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Sterile Dimethyl Sulfoxide (DMSO)

Sterile Polyethylene glycol 300 (PEG300)

Sterile Tween-80

Sterile 0.9% Sodium Chloride (Saline)

Sterile, low-protein binding microcentrifuge tubes

Sterile pipette tips

Procedure:

Initial Solubilization in DMSO: Prepare a stock solution of JKC-301 in DMSO.

Vehicle Preparation: In a sterile tube, prepare the vehicle by sequentially adding and mixing

the components. A common formulation is:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Final Formulation: Add the JKC-301 DMSO stock to the pre-mixed vehicle to achieve the

final desired concentration. For example, to prepare 1 mL of a 5 mg/mL solution, you would

add your JKC-301 (dissolved in 100 µL of DMSO) to a mixture of 400 µL PEG300, 50 µL

Tween-80, and 450 µL Saline.[2][3]

Mixing: Gently vortex the solution until it is clear and homogenous. Sonication may be used if

necessary to aid dissolution.[2]

Storage: Use the freshly prepared solution. If short-term storage is necessary, keep at 4°C

and protect from light.
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Intraperitoneal Injection in Mice
Materials:

Prepared JKC-301 solution

Sterile 1 mL syringes

Sterile 25-27 gauge needles

70% Ethanol wipes

Appropriate animal restraint device

Procedure:

Animal Handling: Accustom the animals to handling prior to the injection day to minimize

stress.

Dosage Calculation: Calculate the volume of the prepared JKC-301 solution to be injected

based on the animal's body weight and the desired dose (e.g., 10 mg/kg). The injection

volume for mice should typically not exceed 10 mL/kg.[4]

Restraint: Properly restrain the mouse to expose the abdomen. This can be done manually

or with a restraint device.

Injection Site: The preferred site for intraperitoneal injection is the lower right quadrant of the

abdomen.[5] This location avoids puncture of the cecum, bladder, and other vital organs.

Injection:

Wipe the injection site with a 70% ethanol wipe.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspirate gently by pulling back the plunger to ensure that the needle has not entered a

blood vessel or organ. If blood or other fluid is aspirated, discard the syringe and prepare

a new injection.
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Inject the solution slowly and smoothly.

Withdraw the needle and return the mouse to its cage.

Monitoring: Observe the animal for any signs of distress, discomfort, or adverse reactions

following the injection.

Signaling Pathway and Experimental Workflow
Diagrams
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JKC-301 Mechanism of Action
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Caption: Mechanism of JKC-301 as an ET-A receptor antagonist.
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JKC-301 Intraperitoneal Injection Workflow
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Caption: Workflow for preparing and administering JKC-301.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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